Cas no 3529-08-6 (3-(Piperidin-1-yl)propan-1-amine)

• Product Name: 3-(Piperidin-1-yl)propan-1-amine
• CAS No: 3529-08-6
• MF: C₈H₁₈N₂
• MW: 142.241921901703
• MDL: MFCD00023784
• CID: 44245
• PubChem ID: 329761239
• Update Time: 2025-10-20

3-(Piperidin-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(Piperidin-1-yl)propan-1-amine
• 3-Piperidinopropylamine
• 3-(1-Piperidino)propylamine
• 3-(Piperidin-1-yl)propylamine
• 1-(3-Aminopropyl)piperidine
• 3529-08-6
• 3-(piperidin-1-yl)-propylamine
• LF-0523
• 3-piperidine-1-yl-propylamine
• JMUCXULQKPWSTJ-UHFFFAOYSA-N
• EN300-13955
• SY079541
• (3-piperidin-1-ylpropyl)amine
• AM9934
• MFCD00023784
• N-(3'-aminopropyl)-piperidine
• 3-piperidin-1-ylpropan-1-amine
• AKOS000113659
• HMS1704L11
• 3-(piperidin-1-yl) propane-1-amine
• 3-aminopropylpiperidine
• 3-Piperidin-1-yl-propylamine
• 3-Piperidin-1-ylpropylamine
• [3-(Piperidin-1-yl)]propylamine
• 1-Piperidinepropanamine
• (+/-)-1-AMINO-3-N-(4-BOC-PIPERAZINYL)-2-PROPANOL
• 1-amino-3-(piperidin-1-yl)propane
• N-(3-Aminopropyl)piperidine, 95%
• DTXSID20188778
• BB 0255096
• 3-piperidino propylamine
• CHEMBL161741
• N-(3-aminopropyl)piperidine
• 1-piperidinepropaneamine
• CS-0105129
• 3-amino-propyl-piperidine
• 1-piperidinepropylamine
• EINECS 222-557-0
• SB41100
• 1-PIPERIDINEPROPANEDIAMINE
• SCHEMBL40664
• Piperidine-1-propylamine
• 3-(piperidine-1-yl)propylamine
• 3-(1-Piperidyl)-1-propanamine
• piperidinopropylamine
• 3-(1-piperidinyl)-1-propanamine
• 1-(3-aminopropyl) piperidine
• 3-PIPERIDINEPROPYLAMINE
• (3-Piperidin-1-ylpropyl)amine dihydrochloride
• 3-piperidino-propylamine
• NS00029822
• N-3-aminopropylpiperidine
• FT-0629169
• ALBB-005360
• A10251
• DB-000875
• STK500334

• MDL： MFCD00023784
• Inchi： 1S/C8H18N2/c9-5-4-8-10-6-2-1-3-7-10/h1-9H2
• InChI Key： JMUCXULQKPWSTJ-UHFFFAOYSA-N
• SMILES： N1(CCCN)CCCCC1

Computed Properties

• Exact Mass: 142.14700
• Monoisotopic Mass: 142.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 77.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3A^2
• XLogP3: 0.5

Experimental Properties

• Density: 0.895 g/mL at 25 °C
• Boiling Point: 84-86°C 15mm
• Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
• Refractive Index: n20/D 1.476
• PSA: 29.26000
• LogP: 1.45930

3-(Piperidin-1-yl)propan-1-amine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2735
• WGK Germany：3
• Hazard Category Code： 22-34
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• HazardClass：IRRITANT
• Risk Phrases：R22; R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-(Piperidin-1-yl)propan-1-amine

Recent Advances in the Study of 3-(Piperidin-1-yl)propan-1-amine (CAS: 3529-08-6) in Chemical Biology and Pharmaceutical Research

3-(Piperidin-1-yl)propan-1-amine (CAS: 3529-08-6) is a piperidine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates targeting neurological disorders, infectious diseases, and cancer. The unique structural features of 3-(Piperidin-1-yl)propan-1-amine, such as its amine functionality and piperidine ring, make it a valuable scaffold for medicinal chemistry.

Recent studies have focused on elucidating the pharmacological properties and synthetic pathways of 3-(Piperidin-1-yl)propan-1-amine. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of novel sigma-1 receptor ligands, which show promise in treating neuropathic pain and neurodegenerative diseases. The research highlighted the compound's ability to modulate receptor activity with high selectivity, opening new avenues for drug discovery.

In addition to its neurological applications, 3-(Piperidin-1-yl)propan-1-amine has been investigated for its antimicrobial potential. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into novel quaternary ammonium compounds exhibiting broad-spectrum activity against drug-resistant bacterial strains. The researchers emphasized the compound's role in enhancing membrane permeability and disrupting bacterial cell walls, suggesting its utility in addressing antibiotic resistance.

The synthetic chemistry of 3-(Piperidin-1-yl)propan-1-amine has also seen significant advancements. Recent work published in Organic Process Research & Development (2023) described an optimized, scalable synthesis route with improved yield and purity. This development is particularly important for industrial-scale production, as it addresses previous challenges related to byproduct formation and purification difficulties.

From a drug delivery perspective, innovative formulations incorporating 3-(Piperidin-1-yl)propan-1-amine have emerged. A 2024 study in the International Journal of Pharmaceutics explored its use as a component in pH-responsive drug delivery systems, demonstrating enhanced bioavailability and targeted release of anticancer agents. This application leverages the compound's amine group for pH-dependent solubility changes and its ability to form stable complexes with therapeutic payloads.

Looking forward, the diverse applications of 3-(Piperidin-1-yl)propan-1-amine continue to expand. Ongoing clinical trials are investigating its derivatives as potential treatments for Alzheimer's disease and Parkinson's disease, while computational studies are identifying new target interactions. The compound's versatility and the growing body of research supporting its utility suggest that it will remain an important focus in chemical biology and pharmaceutical development for years to come.